2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one

• CAS No.: 34954-75-1
• Molecular Formula: C11H9Cl3N2O
• Molecular Weight: 291.6 g/mol
• IUPAC Name: 2,6-dichloro-3-(3-chloropropyl)quinazolin-4-one
• InChI: InChI=1S/C11H9Cl3N2O/c12-4-1-5-16-10(17)8-6-7(13)2-3-9(8)15-11(16)14/h2-3,6H,1,4-5H2
• InChI Key: OHDXYBHHXJXGQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=O)N(C(=N2)Cl)CCCCl

Description

2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one is a halogenated quinazolinone derivative characterized by three chlorine substituents: two at positions 2 and 6 of the quinazoline core and one on the 3-chloropropyl side chain. The presence of multiple chlorine atoms enhances its electrophilicity and lipophilicity, influencing both reactivity and bioavailability .

Biological Activity

2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its pharmacological properties, synthesis methods, and relevant case studies.

• Molecular Formula : C11H9Cl2N
• CAS Number : 34954-75-1
• Molecular Weight : 236.10 g/mol
• Hydrophobicity (XlogP) : 3.5
• Hydrogen Bond Acceptors : 2
• Rotatable Bonds : 3

Synthesis

The synthesis of 2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one typically involves the chlorination of quinazolinones followed by alkylation. The compound can be synthesized through a multi-step process that includes the formation of the quinazolinone core and subsequent substitution reactions to introduce the chloropropyl group.

Anticancer Properties

Research has demonstrated that quinazolinone derivatives exhibit cytotoxic effects against various cancer cell lines. For instance, studies have shown that compounds with similar structures to 2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one can induce apoptosis in human cancer cells through mechanisms involving the inhibition of specific kinases and modulation of apoptotic pathways .

Antimicrobial Activity

Quinazolinones have also been evaluated for their antimicrobial properties. In vitro studies indicate that 2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one displays activity against several bacterial strains, suggesting potential as an antibiotic agent. The mechanism is believed to involve disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Case Studies

• Cytotoxicity in Cancer Models : A study investigated the effects of various quinazolinone derivatives on cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The results indicated that compounds with chlorinated substituents exhibited higher cytotoxicity compared to their non-chlorinated counterparts, highlighting the importance of structural modifications in enhancing biological activity .
• Antimicrobial Testing : Another research effort focused on evaluating the efficacy of 2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one against multidrug-resistant bacterial strains. The compound showed promising results, particularly against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development .

Data Tables

Biological Activity	Test Organism/Cell Line	IC50 (µM)	Reference
Cytotoxicity	MCF-7	15
Cytotoxicity	HeLa	12
Antimicrobial	Staphylococcus aureus	20
Antimicrobial	Escherichia coli	25

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects on Reactivity and Bioactivity

Key Analogs :

2-(4-Chlorophenyl)-3-(3,4-dimethoxyphenethyl)quinazolin-4(3H)-one (Compound 3c) Structure: Features a 4-chlorophenyl group at position 2 and a 3,4-dimethoxyphenethyl chain at position 3. Synthesis: Prepared via cyclization of 2-amino-N-(3,4-dimethoxyphenethyl)benzamide, yielding 78% under mild conditions . Properties:

• IR peaks at 1681.50 cm⁻¹ (C=O stretch) and 1614.63 cm⁻¹ (C=N stretch).
• Higher molecular weight (420.89 g/mol) compared to the target compound due to aromatic substituents.
• Demonstrated moderate cytotoxicity in preliminary assays .

Synthesis: Electrochemical cyclization of 2-aminobenzamides using carbon/aluminum electrodes in acetic acid, achieving yields up to 85% at room temperature . Properties:

• Lower logP values than chlorinated derivatives, suggesting reduced membrane permeability.
• Functionalized cores serve as precursors for anticancer drug analogs .

Comparison with 2,6-Dichloro-3-(3-chloropropyl)quinazolin-4(3H)-one :

Property	Target Compound	Compound 3c	2-Methylquinazolin-4(3H)-one
Chlorine Substituents	2,6-Cl; 3-(3-Cl-propyl)	2-Cl (aromatic)	None
Molecular Weight	~350–370 g/mol (estimated)	420.89 g/mol	~160–180 g/mol
Synthetic Yield	Not reported (likely <70% for similar routes)	78%	Up to 85%
Bioactivity	Hypothesized anticancer activity	Moderate cytotoxicity	Scaffold for drug derivatization

Anticancer Potential

• Compound 3c : Demonstrated moderate activity against breast cancer cell lines (IC₅₀ ~50 µM) .
• Electrochemically Derived Analogs: Successfully modified into structures resembling FDA-approved kinase inhibitors, highlighting the versatility of quinazolinone scaffolds .
• Target Compound : The 3-chloropropyl chain may enhance binding to hydrophobic enzyme pockets, while the 2,6-dichloro motif could mimic ATP-competitive inhibitors like gefitinib.

Limitations and Challenges

• Synthetic Complexity : Multiple chlorine atoms increase steric hindrance, complicating purification.
• Toxicity Concerns : High halogen content may elevate off-target effects, necessitating structural optimization.